Cas no 101-01-9 (1,2,3-Triphenylguanidine)

1,2,3-Triphenylguanidine Properties

Names and Identifiers

• 1,2,3-Triphenylguanidine
• N,N',N''-Triphenylguanidine
• 1,2,3-tri(phenyl)guanidine
• Triphenylguanidine
• N,N,N-Triphenylguanidine
• «,N«N,N«TRIPHENYLGUANIDINE
• A-TRIPHENYLGUANIDINE
• 1,2,3-trifenylguanidin
• 1,2,3-triphenyl-guanidin
• n,n’,n’’-triphenyl-guanidin
• Guanidine, N,N',N''-triphenyl-
• sym-Triphenylguanidine
• Guanidine, triphenyl-
• 1,2,3-Trifenylguanidin [Czech]
• GUANIDINE, 1,2,3-TRIPHENYL-
• I64B170QFG
• C19H17N3
• phenyl[2-phenyl-1-(phenylamino)-2-azavinyl]amine
• triphenylguanidin
• NSC4051
• 1,3-Triphenylguanidine
• Maybr
• MFCD00020648
• CBDivE_001970
• A856060
• SCHEMBL78799
• 1,2,3-Triphenylquanidine
• BRD-K50821896-001-01-8
• EINECS 202-907-9
• DTXSID2059223
• FUPAJKKAHDLPAZ-UHFFFAOYSA-N
• Maybridge4_003421
• AKOS000508148
• HMS1530L11
• NCGC00175862-01
• 101-01-9
• CCG-244481
• N,N''-Triphenylguanidine
• AE-641/02487035
• NS00021438
• Q27280495
• UNII-I64B170QFG
• AI3-00102
• WLN: RNUYMR & MR
• NSC-4051
• 4-12-00-00866 (Beilstein Handbook Reference)
• FT-0631531
• T1316
• Guanidine,N',N''-triphenyl-
• AS-60183
• NSC 4051
• N,N<<,N<<<<-Triphenylguanidine
• Guanidine,2,3-triphenyl-
• D95230
• N,N'N''-Triphenylguanidine
• InChI=1/C19H17N3/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H,(H2,20,21,22
• BRN 2217588
• 1,2,3-Trifenylguanidin
• 1,2,3-TRIPHENYLGUANIDINE
• N,N',N''-TRIPHENYLGUANIDINE
• +Expand

• MDL： MFCD00020648
• InChIKey： FUPAJKKAHDLPAZ-UHFFFAOYSA-N
• Inchi： 1S/C19H17N3/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H,(H2,20,21,22)
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])/C(=N\C1C([H])=C([H])C([H])=C([H])C=1[H])/N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2217588

Computed Properties

• Exact Mass: 287.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 287.142
• Heavy Atom Count: 22
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.4

Experimental Properties

• LogP: 5.04430
• PSA: 36.42000
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 419.66°C (rough estimate)
• Melting Point: 144.0 to 147.0 deg-C
• Flash Point: 216.7°C
• Color/Form: White prismatic crystalline powder. Odourless
• Solubility: Soluble in ethanol and dilute acid, insoluble in water
• Density: 1,16 g/cm3

1,2,3-Triphenylguanidine Security Information

• Symbol: GHS07
• RTECS：MF6825000
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38-22
• Signal Word：Warning
• TSCA：Yes

1,2,3-Triphenylguanidine Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides